Cas no 84680-54-6 (Enalaprilat dihydrate)

• Product Name: Enalaprilat dihydrate
• CAS No: 84680-54-6
• MF: C₁₈H₂₈N₂O₇
• MW: 384.424125671387
• MDL: MFCD00941393
• CID: 722436
• PubChem ID: 6917719
• Update Time: 2025-10-22

Enalaprilat dihydrate Chemical and Physical Properties

Names and Identifiers

• L-Proline,1-[N-(1-carboxy-3-phenylpropyl)-L-alanyl]-, dihydrate, (S)- (9CI)
• Enalaprilat Dihydrate
• Enalaprilat (dihydrate)
• as dihydrate
• Enalaprilat
• (2S)-1-[(2S)-2-[[(1S)-1-Carboxy-3-phenyl-propyl]amino]propanoyl]pyrrolidine-2-carboxylic acid
• Vasotec
• N-[(1S)-1-Carboxy-3-phenylpropyl]-L-alanyl-L-proline Dihydrate
• Enalaprilic Acid Dihydrate
• Enalprilate hydrate
• C18H24N2O5.2H2O
• GV0O7ES0R3
• 1-(N-((S)-1-Carboxy-3-phenylpropyl)-L-alanyl)-L-proline dihydrate
• L-Proline, 1-(N-(1-carboxy-3-phenylpropyl)-L-alanyl)-, dihydrate, (S)-
• (2S)-1-[(2S)-2-{[(1S)-1-carboxy-3-phenylpropyl]amino}propanoyl]pyrrolidine-2-carboxylic acid dihydrate
• enalprilat hydrate
• Enalaprilat [USAN:USP:INN:BAN]
• Enalaprilat (USP)
• Vasotec I.V.
• Enalapril diacid dihydrate
• MK-422
• L-Proline, 1-[N-(1-carboxy-3-phenylpropyl)-L-alanyl]-, dihydrate, (S)- (ZCI)
• L-Proline, N-[(1S)-1-carboxy-3-phenylpropyl]-L-alanyl-, dihydrate (9CI)
• N-[(1S)-1-Carboxy-3-phenylpropyl]-L-alanyl-L-proline hydrate (1:2) (ACI)
• Enalaprilat for system suitability
• Enalaprilat for system suitability, European Pharmacopoeia (EP) Reference Standard
• ENALAPRILAT [USAN]
• (S)-1-(N-(1-CARBOXY-3-PHENYLPROPYL)-L-ALANYL)-L-PROLINE DIHYDRATE
• s1657
• MZYVOFLIPYDBGD-MLZQUWKJSA-N
• DA-52885
• L-Proline, N-[(1S)-1-carboxy-3-phenylpropyl]-L-alanyl-, hydrate (1:2)
• ENALAPRILAT DIHYDRATE [EP MONOGRAPH]
• AS-57482
• Enalaprilat dihydrate, European Pharmacopoeia (EP) Reference Standard
• ENALAPRILAT [VANDF]
• MFCD00941393
• Enalaprilat dihydrate, >=98% (HPLC)
• Q27126932
• (S)-1-((S)-2-((S)-1-carboxy-3-phenylpropylamino)propanoyl)pyrrolidine-2-carboxylic acid dihydrate
• EX-A967
• (2S)-1-[(2S)-2-[[(1S)-1-carboxy-3-phenylpropyl]amino]propanoyl]pyrrolidine-2-carboxylic acid;dihydrate
• EN300-268126
• F17377
• Z2569864568
• SCHEMBL37288
• HMS3715J14
• CHEMBL3989406
• DTXSID901004963
• SW197672-2
• D03769
• 1ST10710W2
• NSC 760053
• UNII-GV0O7ES0R3
• Enalaprilat dihydrate; (2S)-1-[(2S)-2-[[(1S)-1-Carboxy-3-phenylpropyl]amino]propanoyl)pyrrolidine-2-carboxylic acid dehydrate; Enelapril EP impurity C
• ENALAPRIL DIACID DIHYDRATE [MI]
• HY-B0231
• ENALAPRILAT [ORANGE BOOK]
• AKOS025311440
• NSC-760053
• ENALAPRILAT [USP MONOGRAPH]
• (S)-1-((S)-2-(((S)-1-Carboxy-3-phenylpropyl)amino)propanoyl)pyrrolidine-2-carboxylic acid dihydrate
• 84680-54-6
• ENALAPRILAT [WHO-DD]
• CHEBI:59877
• ENALAPRILAT [MART.]
• CCG-213205
• Enalaprilat, United States Pharmacopeia (USP) Reference Standard
• N-[(1S)-1-carboxy-3-phenylpropyl]-L-alanyl-L-proline--water (1/2)
• Enalapril diacid dihydrate anhydrous
• ENALAPRILAT [USP-RS]
• Enalaprilat dihydrate

• MDL： MFCD00941393
• Inchi： 1S/C18H24N2O5.2H2O/c1-12(16(21)20-11-5-8-15(20)18(24)25)19-14(17(22)23)10-9-13-6-3-2-4-7-13;;/h2-4,6-7,12,14-15,19H,5,8-11H2,1H3,(H,22,23)(H,24,25);2*1H2/t12-,14-,15-;;/m0../s1
• InChI Key： MZYVOFLIPYDBGD-MLZQUWKJSA-N
• SMILES： C(N1CCC[C@H]1C(=O)O)(=O)[C@H](C)N[C@H](C(=O)O)CCC1C=CC=CC=1.O.O

Computed Properties

• Exact Mass: 384.19000
• Monoisotopic Mass: 384.19
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 490
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 109

Experimental Properties

• Melting Point: 151-159°C
• Boiling Point: 601°C at 760 mmHg
• Flash Point: 294.6 °C
• Refractive Index: 1.579
• Solubility: H2O: soluble14mg/mL at 60°C (warming for 5 minutes)
• PSA: 125.40000
• LogP: 1.32630

Enalaprilat dihydrate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S26; S36/37/39
• RTECS：TW3590600
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Other Chemical Reagents

Additional information on Enalaprilat dihydrate

Recent Advances in Enalaprilat Dihydrate (84680-54-6) Research: A Comprehensive Review

Enalaprilat dihydrate (CAS: 84680-54-6), the active metabolite of the widely prescribed antihypertensive drug enalapril, has been the subject of extensive research in recent years. As a potent angiotensin-converting enzyme (ACE) inhibitor, enalaprilat dihydrate plays a crucial role in the treatment of hypertension and heart failure. This research brief synthesizes the latest findings on this important pharmaceutical compound, focusing on its chemical properties, therapeutic applications, and recent advancements in formulation and delivery systems.

Recent studies have explored the crystalline structure and stability of enalaprilat dihydrate, with particular attention to its hydration state and its impact on bioavailability. Advanced characterization techniques, including X-ray diffraction and thermal analysis, have provided new insights into the compound's solid-state properties. These findings have significant implications for the development of more stable and effective formulations, especially in the context of generic drug development and quality control.

In the clinical domain, research has focused on optimizing enalaprilat dihydrate's therapeutic efficacy while minimizing adverse effects. Novel pharmacokinetic studies have investigated the relationship between dosage forms and plasma concentration profiles, leading to improved dosing regimens. Additionally, recent clinical trials have explored the expanded use of enalaprilat dihydrate in pediatric populations and in combination therapies for complex cardiovascular conditions.

Pharmaceutical technology research has made significant strides in developing innovative delivery systems for enalaprilat dihydrate. Recent publications highlight advancements in sustained-release formulations, nanoparticle delivery systems, and transdermal patches. These technological innovations aim to enhance patient compliance and therapeutic outcomes by addressing the compound's short half-life and variable oral bioavailability.

Quality control and analytical method development remain active areas of research for enalaprilat dihydrate. Recent studies have validated novel HPLC and LC-MS methods for the precise quantification of the compound and its impurities in various matrices. These analytical advancements support regulatory compliance and ensure product quality throughout the drug's lifecycle.

Looking forward, emerging research directions include the investigation of enalaprilat dihydrate's potential pleiotropic effects beyond its primary ACE inhibition mechanism. Preliminary studies suggest possible benefits in inflammation modulation and organ protection, opening new avenues for therapeutic applications. Furthermore, ongoing pharmacogenomic research aims to personalize enalaprilat therapy based on individual genetic profiles.

This comprehensive review of recent research on enalaprilat dihydrate (84680-54-6) demonstrates the compound's continued importance in cardiovascular pharmacotherapy and highlights the dynamic nature of research in this field. The accumulated knowledge contributes to improved patient outcomes through better understanding of the drug's properties, optimized formulations, and enhanced therapeutic strategies.